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Compound of Interest

Compound Name: Cadherin Peptide, avian

Cat. No.: B144288

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avian cadherins, a class of calcium-dependent cell-cell adhesion molecules, play a pivotal role
in embryonic development, tissue morphogenesis, and maintenance of tissue integrity. The
homophilic binding of cadherins on adjacent cells is a fundamental process that drives cell
sorting and aggregation. A cell aggregation assay is a robust and straightforward method to
investigate these homophilic interactions. This application note provides a detailed protocol for
performing a cell aggregation assay using cells expressing avian cadherin, methods for
guantification, and insights into the associated signaling pathways.

This assay is critical for researchers in developmental biology, cancer biology, and regenerative
medicine to functionally characterize avian cadherin variants, screen for modulators of cell
adhesion, and understand the mechanisms underlying tissue organization.

Signaling Pathway: Wnt/B-catenin Regulation of
Avian Cadherin

Avian cadherin expression can be regulated by the canonical Wnt/3-catenin signaling pathway.
Activation of this pathway leads to the stabilization and nuclear translocation of 3-catenin,
which then acts as a transcriptional co-activator to upregulate the expression of target genes,
including those encoding for cadherins like Cadherin-7 and Cadherin-11 in avian neural crest
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cells.[1] This regulation is crucial for processes such as neural crest cell delamination and
migration during embryonic development.

Caption: Wnt/3-catenin signaling pathway leading to avian cadherin expression and cell
aggregation.

Experimental Protocols

This section provides a detailed methodology for a cell-based aggregation assay. The protocol
is designed for a cell line (e.g., L-cells or CHO cells) engineered to express a specific avian
cadherin.

Materials

o Cells expressing avian cadherin

» Control cells (parental cell line lacking avian cadherin expression)
e Complete culture medium (e.g., DMEM with 10% FBS)

e Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

e Trypsin-EDTA solution (0.25%)

e Soybean trypsin inhibitor

e Hanks' Balanced Salt Solution (HBSS) with and without Ca2+
e Bovine Serum Albumin (BSA)

e 24-well suspension culture plates

o Rotary shaker

e Microscope with camera

e Image analysis software (e.g., ImageJ)
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Experimental Workflow

1. Cell Culture
(Avian Cadherin-expressing & Control cells)

2. Cell Dissociation
(Trypsin-EDTA treatment)
3. Trypsin Inactivation
(Soybean trypsin inhibitor)
4. Cell Resuspension
(HBSS +/- Ca2+)

5. Incubation with Agitation
(Rotary shaker)

'

6. Imaging
(Microscopy at different time points)

'

7. Quantification
(Image analysis of aggregate size)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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